Cas no 1538232-80-2 (3-(4-bromo-3-methylphenyl)butan-1-amine)

• Product Name: 3-(4-bromo-3-methylphenyl)butan-1-amine
• CAS No: 1538232-80-2
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 6562556
• PubChem ID: 83648906
• Update Time: 2024-01-12

3-(4-bromo-3-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methylphenyl)butan-1-amine
• 1538232-80-2
• EN300-1895857

• Inchi： 1S/C11H16BrN/c1-8(5-6-13)10-3-4-11(12)9(2)7-10/h3-4,7-8H,5-6,13H2,1-2H3
• InChI Key： GVQTVRRMFCDPCP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C)CCN

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes